Cas no 71127-19-0 (Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate)

Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate structure
71127-19-0 structure
Product name:Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate
CAS No:71127-19-0
MF:C21H23NO9
MW:433.408626794815
CID:2670642

Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methoxy-2-oxoethyl)-1-propionyl-2H-quinolizine-2,3,4-tricarboxylic acid trimethyl ester
    • Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate
    • Inchi: 1S/C21H23NO9/c1-6-13(23)15-12-9-7-8-10-22(12)17(19(26)30-4)16(18(25)29-3)21(15,20(27)31-5)11-14(24)28-2/h7-10H,6,11H2,1-5H3
    • InChI Key: IRBAZPMYSYOOSF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(CC(=O)OC)C(C(=O)OC)=C(C(=O)OC)N2C=CC=CC2=C1C(CC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 954
  • Topological Polar Surface Area: 126

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